Cas no 937-16-6 (Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate)

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate structure
937-16-6 structure
Product Name:Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
CAS No:937-16-6
MF:C6H5Br2NO2
MW:282.917400121689
MDL:MFCD06200907
CID:805650
PubChem ID:324097
Update Time:2025-09-23

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
    • 1H-Pyrrole-2-carboxylicacid, 4,5-dibromo-, methyl ester
    • Methyl 5-bromo-1H-pyrrole-2-carboxylate
    • 4,5-dibromo-pyrrole-2-carboxylic acid methyl ester
    • 4,5-Dibrom-pyrrol-2-carbonsaeure-methylester
    • methyl 4,5-dibromopyrrole-2-carboxylate
    • methyldibromopyrrolecarboxylate
    • O-methyl-4,5-dibromopyrrole-2-carboxylate
    • Pyrrole-2-carboxylic acid, 4,5-dibromo-, methyl ester (7CI, 8CI)
    • 4,5-Dibromopyrrole-2-methylcarboxylate
    • NSC 288036
    • ISQWCRSAYRXYRS-UHFFFAOYSA-N
    • 10X-0702
    • DTXSID10314746
    • 937-16-6
    • DIBROMOPYRROLE-2-METHYLCARBOXYLATE (AN)
    • NSC-288036
    • CHEMBL391386
    • SB21969
    • 4,5-Dibromo-2-(methoxycarbonyl)-1H-pyrrole
    • AMY25247
    • FT-0679970
    • SCHEMBL17781270
    • NSC288036
    • AKOS005069336
    • J-522273
    • MFCD06200907
    • CS-0213462
    • F72771
    • MDL： MFCD06200907
    • Inchi： 1S/C6H5Br2NO2/c1-11-6(10)4-2-3(7)5(8)9-4/h2,9H,1H3
    • InChI Key： ISQWCRSAYRXYRS-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(C(=O)OC)N1)Br

Computed Properties

  • Exact Mass: 280.86900
  • Monoisotopic Mass: 280.869
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 2.049
  • Melting Point: 163-165°C
  • Boiling Point: 348.2°C at 760 mmHg
  • Flash Point: 164.4°C
  • Refractive Index: 1.609
  • PSA: 42.09000
  • LogP: 2.32630

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA8109-1 G
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
 937-16-6 95%
1g
 ¥ 343.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA8109-5 G
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
 937-16-6 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 937-16-6 95%
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Apollo Scientific
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Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
 937-16-6 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA8109-1G
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
 937-16-6 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA8109-5G
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
 937-16-6 95%
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 ￥ 1,062.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 937-16-6 95%
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Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Production Method

Production Method 1

1193-62-0 1193-62-0
937-16-6 937-16-6
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Chloroperoxidase Solvents: tert-Butanol ,  Water ;  24 h, pH 6.2, 23 °C
Reference
Parameters for bromination of pyrroles in bromoperoxidase-catalyzed oxidations
Wischang, Diana; Hartung, Jens, Tetrahedron, 2011, 67(22), 4048-4054

Production Method 2

1193-62-0 1193-62-0
937-16-6 937-16-6
934-07-6 934-07-6
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Chloroperoxidase Solvents: tert-Butanol ,  Water ;  24 h, pH 6.2, 23 °C
Reference
Parameters for bromination of pyrroles in bromoperoxidase-catalyzed oxidations
Wischang, Diana; Hartung, Jens, Tetrahedron, 2011, 67(22), 4048-4054

Production Method 3

50371-52-3 50371-52-3
937-16-6 937-16-6
Reaction Conditions
1.1 Solvents: Methanol
Reference
Synthesis of 1-aroylmethylpyrroles as useful intermediates for further chemical transformation
Karousis, Nikolaos; Koriatopoulou, Konstantina; Varvounis, George, ARKIVOC (Gainesville, 2008, (2), 124-133

Production Method 4

1193-62-0 1193-62-0
937-16-6 937-16-6
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Dimethyl sulfoxide ,  Water ;  2 h, 50 °C; 50 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7 - 8, rt
Reference
Selective bromination of pyrrole derivatives, carbazole and aromatic amines with DMSO/HBr under mild conditions
Liu, Cong; Dai, Rongji; Yao, Guowei; Deng, Yulin, Journal of Chemical Research, 2014, 38(10), 593-596

Production Method 5

1193-62-0 1193-62-0
937-16-6 937-16-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  0 °C; 1 h, 0 °C → 18 °C; 15 h, 18 °C
Reference
4,5-Diaryl-1H-pyrrole-2-carboxylates as combretastatin A-4/lamellarin T hybrids: Synthesis and evaluation as anti-mitotic and cytotoxic agents
Banwell, Martin G.; Hamel, Ernest; Hockless, David C. R.; Verdier-Pinard, Pascal; Willis, Anthony C.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(13), 4627-4638

Production Method 6

34649-21-3 34649-21-3
937-16-6 937-16-6
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  4 h, 65 °C
Reference
Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives
Biradar, Shantkumar M.; Mote, Ganesh D.; Asgaonkar, Kalyani D.; Chitre, Trupti S., Pharma Chemica, 2015, 7(2), 153-159

Production Method 7

937-16-6 937-16-6
Reaction Conditions
Reference
Di- and triaryl-substituted pyrroles by sequential regioselective cross-coupling reactions
Schroeter, Sven; Bach, Thorsten, Heterocycles, 2007, 74, 569-594

Production Method 8

937-16-6 937-16-6
Reaction Conditions
Reference
Physiologically active substances from marine sponges. IV: heterocyclic compounds
Chib, Joginder S.; Stempien, Martin F. Jr.; Cecil, Jack T.; Ruggieri, George D.; Nigrelli, Ross F., Journal of Pharmaceutical Sciences, 1977, 66(7), 1052-4

Production Method 9

1193-62-0 1193-62-0
937-16-6 937-16-6
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium bromide ,  Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Ethanol ,  Water ;  30 °C
Reference
Tungstate-Catalyzed Biomimetic Oxidative Halogenation of (Hetero)Arene under Mild Condition
Ma, Zhuang; Lu, Helin; Liao, Ke; Chen, Zhilong, iScience, 2020, 23(5),

Production Method 10

40160-15-4 40160-15-4
937-16-6 937-16-6
905285-02-1 905285-02-1
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  15 min, -78 °C
1.2 Reagents: Water
Reference
Direct Access to Marine Pyrrole-2-aminoimidazoles, Oroidin, and Derivatives, via New Acyl-1,2-dihydropyridine Intermediates
Schroif-Gregoire, Cosima; Travert, Nathalie; Zaparucha, Anne; Al-Mourabit, Ali, Organic Letters, 2006, 8(14), 2961-2964

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Raw materials

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Preparation Products

Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Related Literature

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